Cas no 356517-38-9 (4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid)

• Product Name: 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid
• CAS No: 356517-38-9
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD02682405
• CID: 2106717
• PubChem ID: 21956027
• Update Time: 2025-07-02

4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid
• 4-[(tert-butoxy)carbonyl]piperazine-1-carboxylic acid
• SCHEMBL2223924
• DA-06480
• 4-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-1-carboxylic acid
• 356517-38-9
• 4-(tert-butoxycarbonyl)piperazine-1-carboxylicacid
• MFCD02682405
• AS-30264
• 1-Boc-piperazine-4-carboxylic acid
• 1,4-Piperazinedicarboxylic acid, mono(1,1-dimethylethyl) ester
• AKOS027252860
• PNIHOTDSIJXUMR-UHFFFAOYSA-N

• MDL： MFCD02682405
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-6-4-11(5-7-12)8(13)14/h4-7H2,1-3H3,(H,13,14)
• InChI Key： PNIHOTDSIJXUMR-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(=O)O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.12665706Da
• Monoisotopic Mass: 230.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid

Professional Introduction to 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid (CAS No. 356517-38-9)

4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid, with the chemical formula C₁₁H₁₈N₂O₄, is a highly significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 356517-38-9, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. The presence of a tert-butoxycarbonyl (Boc) protecting group on the piperazine ring enhances its utility in peptide coupling reactions, making it a valuable tool for synthetic chemists.

The Boc-piperazine moiety is renowned for its stability under basic conditions, which is particularly advantageous in multi-step synthetic pathways where pH control is critical. This stability allows for selective protection and deprotection steps, enabling precise control over reaction outcomes. In recent years, the demand for high-purity 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid has surged due to its role in producing novel therapeutic agents that address unmet medical needs.

Recent advancements in drug discovery have highlighted the importance of piperazine derivatives in modulating biological pathways. 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid has been extensively utilized in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in diseases ranging from cancer to autoimmune disorders. For instance, studies have demonstrated its efficacy in generating potent inhibitors that selectively bind to ATP-binding sites, thereby inhibiting enzyme activity without significant off-target effects.

The compound's versatility extends to its application in peptidomimetic chemistry, where it serves as a building block for designing molecules that mimic natural peptides but with enhanced pharmacokinetic properties. Peptidomimetics are gaining traction as they offer improved stability and bioavailability compared to their peptide counterparts. The Boc-piperazine group facilitates the introduction of diverse functional moieties, allowing chemists to tailor molecules for specific biological targets.

In the realm of medicinal chemistry, the synthesis of 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid has been optimized through various methodologies to ensure high yield and purity. Modern techniques such as flow chemistry and continuous manufacturing have been employed to streamline production processes, reducing costs and environmental impact. These innovations align with global trends toward sustainable pharmaceutical manufacturing, emphasizing efficiency and green chemistry principles.

The compound's role in drug development has been further underscored by its incorporation into clinical trials targeting neurological disorders. Piperazine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for treating conditions like Parkinson's disease and epilepsy. Researchers have leveraged 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid to synthesize novel analogs that exhibit improved efficacy and reduced side effects compared to existing therapies.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential drug candidates derived from 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid. These approaches leverage machine learning algorithms to predict binding affinities and pharmacokinetic properties, expediting the drug discovery pipeline. Such computational tools are indispensable in modern pharmaceutical research, enabling rapid identification of promising scaffolds for further optimization.

The future prospects of 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid are vast, with ongoing research exploring its applications in emerging fields such as gene therapy and mRNA-based vaccines. The compound's structural features make it an ideal candidate for conjugating with nucleic acid delivery systems, enhancing their stability and cellular uptake. This opens up new avenues for treating genetic disorders and infectious diseases.

In conclusion, 4-(tert-butoxycarbonyl)piperazine-1-carboxylic acid (CAS No. 356517-38-9) is a cornerstone in modern pharmaceutical chemistry, serving as a versatile intermediate with far-reaching implications in drug development. Its unique structural attributes and reactivity make it indispensable for synthesizing bioactive molecules that address critical therapeutic challenges. As research continues to evolve, this compound will undoubtedly remain at the forefront of medicinal innovation.